Cas no 2171279-80-2 ((1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine)

• Product Name: (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• CAS No: 2171279-80-2
• MF: C₁₁H₂₀N₄OS
• MW: 256.367700576782
• CID: 6069044
• PubChem ID: 165506166
• Update Time: 2025-07-10

(1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• EN300-1268853
• 2171279-80-2
• (1R)-2,2-dimethyl-1-[3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine

• Inchi： 1S/C11H20N4OS/c1-11(2,3)8(12)9-13-10(14-16-9)15-4-6-17-7-5-15/h8H,4-7,12H2,1-3H3/t8-/m0/s1
• InChI Key： NMVAXOFCSZYMFA-QMMMGPOBSA-N
• SMILES： S1CCN(C2=NOC([C@@H](C(C)(C)C)N)=N2)CC1

Computed Properties

• Exact Mass: 256.13578245g/mol
• Monoisotopic Mass: 256.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.5Ų

Additional information on (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

Chemical Profile of (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine (CAS No. 2171279-80-2)

The compound (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine, identified by its CAS number 2171279-80-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a thiomorpholine moiety and an oxadiazole ring system suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of heterocyclic compounds has been a focal point in medicinal chemistry. The thiomorpholine scaffold is particularly noteworthy for its ability to enhance binding affinity and selectivity in drug design. This structural motif has been incorporated into various therapeutic agents, demonstrating efficacy in modulating biological pathways. The oxadiazole ring, on the other hand, is known for its stability and bioactivity, often serving as a key pharmacophore in small-molecule drugs. The combination of these two moieties in (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine creates a unique pharmacological profile that warrants detailed exploration.

The stereochemistry of the compound, specifically the (1R) configuration at the proline-like center, plays a crucial role in determining its biological activity. Chirality is a critical factor in drug design, as enantiomers can exhibit vastly different pharmacokinetic and pharmacodynamic properties. The (1R) configuration has been strategically chosen to optimize interactions with biological targets, ensuring maximal efficacy and minimal side effects. This stereochemical specificity underscores the compound's potential as a lead molecule for further drug development.

Current research in pharmaceutical chemistry emphasizes the importance of innovative molecular architectures to overcome resistance and improve therapeutic outcomes. The (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine structure aligns well with this trend, offering a novel approach to targeting various diseases. Studies have shown that compounds incorporating both thiomorpholine and oxadiazole moieties exhibit promising activities against a range of pathogens and cellular processes. These findings highlight the compound's potential as an antiviral agent or as part of combination therapies targeting multiple disease mechanisms.

Computational modeling and molecular docking studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. These studies suggest that the thiomorpholine moiety interacts favorably with nucleophilic centers on target proteins, while the oxadiazole ring engages in hydrophobic and hydrogen bonding interactions. This dual-mode binding strategy enhances the compound's affinity for its intended targets and reduces off-target effects. Such insights are invaluable for optimizing lead compounds into viable drug candidates.

In vitro assays have provided preliminary evidence of the compound's biological activity. Initial studies indicate that it exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The thiomorpholine component appears to modulate enzyme activity by stabilizing transition states through hydrogen bonding and electrostatic interactions. Meanwhile, the oxadiazole ring contributes to binding stability by forming hydrophobic pockets within the target protein active site. These findings are consistent with previous reports on similar heterocyclic compounds and suggest that further investigation is warranted.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxadiazole ring through cyclocondensation reactions and the introduction of the thiomorpholine moiety via nucleophilic substitution or metal-catalyzed coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one. These advancements are crucial for translating laboratory discoveries into clinical applications.

Future directions for research on (1R)-2,2-dimethyl-1-3-(thiomorpholin-4-yli)-1,2,4 oxadiazol -5 -y lpropan - 1 -amine include exploring its mechanism of action in greater detail and evaluating its efficacy in preclinical models. Understanding how this compound interacts with biological systems at a molecular level will provide insights into its therapeutic potential and guide further drug development efforts. Additionally, preclinical studies will assess its safety profile and pharmacokinetic properties before moving into human clinical trials.

The integration of computational chemistry with experimental biology has revolutionized drug discovery by enabling rapid screening of large libraries of compounds for potential therapeutic activity. This approach has been particularly effective for identifying novel heterocyclic derivatives like this one that exhibit unique pharmacological profiles. By leveraging both computational tools and wet-lab experiments, researchers can accelerate the process of bringing new drugs to market while minimizing costs associated with traditional trial-and-error methods.

In conclusion,< strong>( 1 R ) - 2 , 2 - dimethyl - 1 - 3 - ( thiomorpholin - 4 - yl ) - 1 , 2 , 4 - ox adiaz ol - 5 - yl propan - 1 - am ine ( C A S N O . 2171279 - 80 - 2 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features combined with promising preliminary biological activities make it an exciting candidate for further investigation . As research continues to uncover new applications for heterocyclic compounds , this molecule holds great promise as a future therapeutic agent . p > article > response >